Cas no 601515-79-1 ((1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride)

• Product Name: (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride
• CAS No: 601515-79-1
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD04122926
• CID: 1011730
• PubChem ID: 66582511
• Update Time: 2025-08-02

(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-2-OXA-5-AZABICYCLO[2.2.1] HEPTANE HCL
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane Hydrochloride
• (1R,4R)-2-Oxa-5-azab
• (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane
• (1R,4R)-2-Oxa-5-azabicyclo-[2.2.1]heptane hydrochloride
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride (1:1)
• (1R,4R)-2-Oxa-5-azabicyclo-[2.2.1]heptane oxalate (2:1)
• 2-Oxa-5-azabicyclo[2.2.1]heptane, hydrochloride, (1R,4R)-
• (1R,4R)-2-Oxa-5-azabicyclo[2,2,1]heptane HCl
• 8387AH
• OR52583
• SB20759
• VC30630
• AK172090
• ST1050275
• (1r,4r)-2-oxa-5-azabicyclo[2.2.1]heptane hcl
• (1R, 4R)-2-Oxa-5-azabicyclo[2,2,1]heptane hydrochloride
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptanehydrochloride
• P10179
• CS-0044652
• EN300-321789
• SCHEMBL16828
• AS-50425
• AKOS017343921
• BZA51579
• A869033
• MFCD01321291
• DS-017888
• 601515-79-1
• (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane;hydrochloride
• (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride

• MDL： MFCD04122926
• Inchi： 1S/C5H9NO.ClH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key： ZFOKPFPITUUCJX-TYSVMGFPSA-N
• SMILES： Cl.O1C[C@H]2C[C@@H]1CN2

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride

Comprehensive Overview of (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane Hydrochloride (CAS No. 601515-79-1)

(1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 601515-79-1) is a specialized bicyclic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique bicyclo[2.2.1]heptane framework, is widely utilized in the synthesis of chiral intermediates and active pharmaceutical ingredients (APIs). Its structural complexity and stereochemical purity make it a valuable asset in drug discovery and development.

The hydrochloride salt form of this compound enhances its stability and solubility, making it particularly useful in various pharmaceutical applications. Researchers often employ (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride as a building block for the synthesis of chiral drugs, which are increasingly in demand due to their higher efficacy and reduced side effects compared to racemic mixtures. The compound's rigid bicyclic structure also contributes to its utility in designing molecules with specific conformational properties.

In recent years, the demand for chiral compounds like (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. This trend aligns with the broader shift toward personalized healthcare, where tailored therapies are developed based on individual genetic profiles. As such, this compound is frequently discussed in the context of drug development and medicinal chemistry.

From a synthetic perspective, (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride is often synthesized via stereoselective reactions, ensuring high enantiomeric purity. The compound's bicyclic scaffold serves as a versatile platform for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is particularly valuable in the design of new therapeutic agents, where structural novelty is often a key determinant of biological activity.

The pharmaceutical industry's focus on green chemistry and sustainable practices has also influenced the use of compounds like (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride. Researchers are increasingly exploring eco-friendly synthetic routes to minimize waste and reduce environmental impact. This aligns with global efforts to promote sustainable drug manufacturing, a topic of growing importance in both academic and industrial settings.

In addition to its pharmaceutical applications, (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride is also of interest in catalysis and material science. Its unique structure can serve as a ligand in catalytic systems, facilitating asymmetric transformations with high efficiency. Furthermore, the compound's potential in designing functional materials is an area of active investigation, particularly in the development of advanced polymers and coatings.

For researchers and industry professionals seeking detailed information on (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride, it is essential to consider its physicochemical properties, including melting point, solubility, and stability under various conditions. These parameters are critical for optimizing its use in synthetic protocols and ensuring reproducibility in laboratory settings. Additionally, understanding the compound's spectroscopic characteristics (e.g., NMR, IR) is vital for quality control and structural verification.

The growing interest in chiral building blocks like (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride is reflected in the increasing number of publications and patents citing its use. This compound's versatility and stereochemical precision make it a cornerstone in modern organic synthesis and drug design. As the pharmaceutical industry continues to evolve, the demand for such high-value intermediates is expected to rise, further solidifying its importance in scientific research.

In summary, (1R,4R)-2-Oxa-5-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 601515-79-1) is a pivotal compound in the realms of medicinal chemistry, asymmetric synthesis, and material science. Its unique structural features and broad applicability underscore its value as a tool for innovation in both academic and industrial research. As the scientific community continues to explore new frontiers in chiral chemistry and sustainable synthesis, this compound is poised to remain at the forefront of cutting-edge discoveries.